Cas no 2229211-41-8 (2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one
• CAS No: 2229211-41-8
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 5825911
• PubChem ID: 165837673
• Update Time: 2025-10-19

2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one
• EN300-1948187
• 2229211-41-8

• Inchi： 1S/C6H4F3NO2/c1-3-4(2-10-12-3)5(11)6(7,8)9/h2H,1H3
• InChI Key： JZNFETZYGXDYID-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NOC=1C)=O)(F)F

Computed Properties

• Exact Mass: 179.01941286g/mol
• Monoisotopic Mass: 179.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Additional information on 2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one

Comprehensive Overview of 2,2,2-Trifluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one (CAS No. 2229211-41-8)

The compound 2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one (CAS No. 2229211-41-8) is a fluorinated heterocyclic ketone that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a 5-methyl-1,2-oxazole moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

In recent years, the search for novel fluorinated building blocks has surged, driven by their enhanced metabolic stability and lipophilicity. 2,2,2-Trifluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one aligns perfectly with this trend, as its trifluoroacetyl group can improve the pharmacokinetic properties of target molecules. This compound is often explored in the context of heterocyclic chemistry and medicinal chemistry, where it serves as a key precursor for the development of small-molecule inhibitors and biologically active agents.

The synthesis of CAS No. 2229211-41-8 typically involves multi-step organic reactions, including condensation and fluorination processes. Its oxazole ring contributes to its versatility, enabling further functionalization for diverse applications. Given the growing interest in sustainable chemistry, researchers are also investigating greener synthetic routes to produce this compound with minimal environmental impact. This aligns with the broader industry shift toward green synthesis and atom economy.

From an industrial perspective, 2,2,2-trifluoro-1-(5-methyl-1,2-oxazol-4-yl)ethan-1-one is valued for its role in the production of high-performance materials and specialty chemicals. Its incorporation into polymers and coatings can enhance thermal stability and chemical resistance, making it relevant for advanced material science. Additionally, its potential use in crop protection formulations has sparked interest in the agrochemical sector, where fluorinated derivatives are known for their efficacy.

As the scientific community continues to explore the applications of CAS No. 2229211-41-8, its relevance in drug design and material innovation remains undeniable. With the rise of AI-driven drug discovery and computational chemistry, this compound is likely to play a pivotal role in the development of next-generation therapeutics. Its combination of structural novelty and functional adaptability positions it as a cornerstone in modern synthetic chemistry.